Cas no 101179-53-7 (Diniconazole)

• Product Name: Diniconazole
• CAS No: 101179-53-7
• MF: C₁₅H₁₇Cl₂N₃O
• MW: 326.220981359482
• CID: 2354800
• Update Time: 2023-04-06

Diniconazole Chemical and Physical Properties

Names and Identifiers

• Diniconazole

• Inchi： 1S/C15H17Cl2N3O/c1-15(2,3)14(21)13(20-9-18-8-19-20)6-10-4-5-11(16)7-12(10)17/h4-9,14,21H,1-3H3/b13-6+
• InChI Key： FBOUIAKEJMZPQG-AWNIVKPZSA-N
• SMILES： C(/C1=CC=C(Cl)C=C1Cl)=C(\N1C=NC=N1)/C(O)C(C)(C)C

Computed Properties

• Exact Mass: 325.075
• Monoisotopic Mass: 325.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 501.1 °C at 760 mmHg
• Flash Point: 256.8 °C
• Refractive Index: 1.592
• PSA: 50.94000
• LogP: 3.99000